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Compound of Interest

Compound Name:
2-Bromo-6-fluoro-3-

propoxyphenylboronic acid

CAS No.: 849052-20-6

Cat. No.: B1284272

Get Quote

2-Bromo-6-fluoro-3-propoxyphenylboronic acid is a substituted arylboronic acid, a class of

compounds of immense importance in modern organic synthesis, particularly in the realm of

palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. The utility

of this and other boronic acids in drug discovery and development is contingent on their

solubility in organic solvents. Solubility dictates the feasibility of reaction conditions, influences

reaction kinetics, and is a critical parameter in purification, formulation, and ultimately, the

bioavailability of potential drug candidates. This guide provides a comprehensive overview of

the factors governing the solubility of 2-Bromo-6-fluoro-3-propoxyphenylboronic acid, a

detailed protocol for its experimental determination, and an expert analysis of its expected

behavior in various organic solvents.

Boronic acids are known for their unique physicochemical properties, including their ability to

form reversible covalent bonds with diols and their tendency to dehydrate to form cyclic

anhydrides known as boroxines. These characteristics, coupled with the specific substituents

on the aromatic ring, create a complex solubility profile that necessitates careful consideration

and empirical determination.
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Physicochemical Properties of 2-Bromo-6-fluoro-3-
propoxyphenylboronic Acid
The solubility of a compound is intrinsically linked to its molecular structure and physical

properties. For 2-Bromo-6-fluoro-3-propoxyphenylboronic acid, the key physicochemical

parameters are summarized below.

Property Value Source

Molecular Formula C9H11BBrFO3 N/A

Molecular Weight 276.89 g/mol [1]

Melting Point 83-88 °C [1]

LogP 1.05680 [1]

pKa

Aryl boronic acids typically

have pKa values in the range

of 4-10.[2]

N/A

The presence of a bromine atom, a fluorine atom, and a propoxy group on the phenyl ring

significantly influences the molecule's polarity, lipophilicity, and potential for intermolecular

interactions, all of which are key determinants of solubility. The propoxy group, in particular, is

expected to increase lipophilicity and may enhance solubility in less polar organic solvents

compared to unsubstituted phenylboronic acid.

Factors Influencing Solubility
The dissolution of 2-Bromo-6-fluoro-3-propoxyphenylboronic acid in an organic solvent is a

complex interplay of several factors:

Solvent Polarity: The principle of "like dissolves like" is a primary consideration. The polarity

of the solvent will determine its ability to overcome the lattice energy of the solid boronic acid

and solvate the individual molecules. Given the presence of both polar (boronic acid, fluoro)

and nonpolar (propoxy, bromo, phenyl ring) moieties, a range of solvents with varying

polarities should be considered.
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Temperature: Solubility is generally temperature-dependent. For most solid solutes, solubility

increases with increasing temperature. This relationship is crucial for techniques like

recrystallization.

Intermolecular Forces: Hydrogen bonding plays a significant role in the solubility of boronic

acids. The boronic acid group can act as both a hydrogen bond donor and acceptor.

Solvents capable of hydrogen bonding (e.g., alcohols, ethers) are likely to be effective.

Formation of Boroxines: In solution and in the solid state, boronic acids can undergo

dehydration to form cyclic trimers called boroxines. This equilibrium between the monomeric

acid and the boroxine can be influenced by the solvent and the presence of water, which in

turn affects the overall solubility.[3]

Expected Solubility Profile
While specific quantitative data for 2-Bromo-6-fluoro-3-propoxyphenylboronic acid is not

readily available in the literature, we can infer its likely solubility based on the behavior of

similar compounds, such as phenylboronic acid and its derivatives.[4][5]

High Solubility: Expected in polar aprotic solvents like acetone and 3-pentanone, and in

ethers like diethyl ether and tetrahydrofuran (THF).[4][5] These solvents can effectively

solvate the boronic acid group.

Moderate Solubility: Expected in chlorinated solvents such as chloroform and

dichloromethane.[4][5]

Low to Negligible Solubility: Expected in nonpolar hydrocarbon solvents like

methylcyclohexane and hexane.[4][5]

The introduction of the propoxy group is generally expected to enhance solubility in a range of

organic solvents compared to the parent phenylboronic acid.[3]

Experimental Protocol for Solubility Determination:
The Dynamic Method
A robust and widely accepted method for determining the solubility of boronic acids in organic

solvents is the dynamic (or synthetic) method.[6] This technique involves visually or
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instrumentally monitoring the dissolution of a solid in a liquid as the temperature is changed in

a controlled manner.

Materials and Apparatus
2-Bromo-6-fluoro-3-propoxyphenylboronic acid (high purity)

Organic solvents (analytical grade)

Jacketed glass vessel

Analytical balance (±0.0001 g)

Calibrated temperature probe (e.g., Pt100)

Magnetic stirrer and stir bar

Programmable heating/cooling circulator

Luminance probe or a light source and detector to monitor turbidity (optional, for enhanced

precision)

Step-by-Step Procedure
Sample Preparation: Accurately weigh a known mass of 2-Bromo-6-fluoro-3-
propoxyphenylboronic acid and the chosen organic solvent into the jacketed glass vessel.

The total composition should be known with high precision.

Heating and Stirring: The biphasic mixture is stirred vigorously to ensure homogeneity. The

system is then heated at a slow, constant rate (e.g., 0.1-0.3 K/min) using the circulator to

maintain thermal equilibrium.[6]

Equilibrium Point Determination: The temperature at which the last solid particles disappear,

resulting in a completely clear solution, is recorded. This temperature corresponds to the

solubility of the prepared composition. This can be determined visually or by monitoring the

light transmittance through the solution.[6]
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Data Collection: Repeat the procedure for several different compositions of the boronic acid

and the solvent to generate a solubility curve (mole fraction or g/100g solvent vs.

temperature).[6]

Workflow for Dynamic Solubility Determination
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Preparation

Measurement

Analysis

Weigh Solute & Solvent Precisely

Place Mixture in Jacketed Vessel

Heat at a Slow, Constant Rate

Stir Vigorously

Monitor Turbidity (Visually or Instrumentally)

Record Temperature at Complete Dissolution

Repeat for Different Compositions

Construct Solubility Curve (Temp vs. Composition)

Click to download full resolution via product page

Caption: Workflow for determining boronic acid solubility.
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Data Presentation
All experimentally determined solubility data should be tabulated for clear comparison. An

example table is provided below.

Table 1: Solubility of 2-Bromo-6-fluoro-3-propoxyphenylboronic acid in Various Organic

Solvents at 25 °C

Solvent
Solubility ( g/100 g
solvent)

Method

Acetone Experimental Value Dynamic Method

Chloroform Experimental Value Dynamic Method

Tetrahydrofuran Experimental Value Dynamic Method

Methylcyclohexane Experimental Value Dynamic Method

Ethanol Experimental Value Dynamic Method

Safety and Handling
As with any chemical, appropriate safety precautions must be taken when handling 2-Bromo-
6-fluoro-3-propoxyphenylboronic acid and organic solvents. It is essential to consult the

Safety Data Sheet (SDS) for the specific compound and solvents being used.[7][8][9] General

safety practices include:

Working in a well-ventilated fume hood.

Wearing appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat.

Avoiding inhalation of dust and vapors.

Preventing contact with skin and eyes.

Conclusion
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Understanding the solubility of 2-Bromo-6-fluoro-3-propoxyphenylboronic acid is

fundamental to its effective use in research and development. While specific quantitative data

is not yet widely published, a systematic approach based on established methodologies and an

understanding of the physicochemical principles governing boronic acid solubility can empower

researchers to make informed decisions. The dynamic method provides a reliable means of

generating the necessary experimental data to guide reaction optimization, purification

strategies, and formulation development. The structural features of 2-Bromo-6-fluoro-3-
propoxyphenylboronic acid suggest a favorable solubility profile in a range of common

organic solvents, making it a versatile reagent for synthetic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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